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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine

Cat. No.: B017363

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-Amino-5-bromopyrimidine, a key intermediate in the development of
pharmaceuticals and agrochemicals. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Properties

2-Amino-5-bromopyrimidine is a heterocyclic compound featuring a pyrimidine ring
substituted with an amino group and a bromine atom. Its chemical structure is foundational for
the synthesis of a variety of biologically active molecules.

Data Presentation: Chemical and Physical Properties

The fundamental properties of 2-Amino-5-bromopyrimidine are summarized in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b017363?utm_src=pdf-interest
https://www.benchchem.com/product/b017363?utm_src=pdf-body
https://www.benchchem.com/product/b017363?utm_src=pdf-body
https://www.benchchem.com/product/b017363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C4H4BrN3 [L1121[31[4]
Molecular Weight 174.00 g/mol [1112][31[4]
CAS Number 7752-82-1 [1112]14]

White to light yellow or orange-
Appearance [2][3]
green powder/crystal

Melting Point 241-243 °C [2][4][5]

Purity =>98% (GC) [2]
UHRHPPKWXSNZLR-

InChl Key [11[3114]

UHFFFAOYSA-N

SMILES Nclncc(Br)cnl [3][4]

Experimental Protocols

The following section details a common laboratory-scale synthesis of 2-Amino-5-
bromopyrimidine.

Synthesis of 2-Amino-5-bromopyrimidine

This protocol describes the bromination of 2-aminopyrimidine using N-bromosuccinimide (NBS)
as the brominating agent.

Materials:

2-aminopyrimidine (2.5g, 26.29mmol)

Acetonitrile (25mL)

N-bromosuccinimide (NBS) (4.6g, 27.9mmol)

Ice bath

Water (100 mL)
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« Filtration apparatus
e Vacuum drying oven

Procedure:

Dissolve 2-aminopyrimidine (2.5g, 26.29mmol) in acetonitrile (25mL) in a suitable reaction
flask.[5][6]

e Cool the solution in an ice bath.[5][6]

e Slowly add N-bromosuccinimide (4.6g, 27.9mmol) to the cooled solution.[5][6]
 Stir the reaction mixture in the dark at room temperature overnight.[5][6]

» After the reaction is complete, remove the solvent under reduced pressure.[5][6]
e Wash the resulting solid with water (100 mL).[5][6]

e Collect the solid product by suction filtration.[5][6]

e Dry the product in vacuo to yield 2-Amino-5-bromopyrimidine as a white solid.[5][6] The
reported yield for this procedure is 97%.[5][6]

Applications in Synthesis

2-Amino-5-bromopyrimidine is a versatile building block in organic synthesis. It serves as a
crucial intermediate in the preparation of various compounds with potential biological activity.[2]
Notably, it is utilized in the synthesis of:

e Pyridine, pyrimidine, and pyridinone C-nucleoside phosphoramidites.[4][5][6]
e 2-phthalimido-5-bromopyrimidine.[4][5][6]

» Sulfanilamides and amino acids that incorporate the pyrimidine ring system, which are
investigated as potential antiviral agents.[4][5][6]
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Its role as an intermediate is critical in the development of antiviral and anticancer agents, as
well as in the formulation of herbicides and fungicides for agricultural applications.[2]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Amino-5-
bromopyrimidine.
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Caption: Synthesis workflow for 2-Amino-5-bromopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b017363#2-amino-5-bromopyrimidine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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